Cas no 2034316-57-7 (3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone)

• Product Name: 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone
• CAS No: 2034316-57-7
• MF: C₂₃H₂₄N₂O₂S
• MW: 392.513864517212
• CID: 5377219
• Update Time: 2025-10-28

3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone

• Inchi： 1S/C23H24N2O2S/c26-22(13-17-28-20-8-2-1-3-9-20)25-15-11-19(12-16-25)27-21-10-4-6-18-7-5-14-24-23(18)21/h1-10,14,19H,11-13,15-17H2
• InChI Key： OYJBVESLFIXYHX-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=C3C(=CC=C2)C=CC=N3)CC1)(=O)CCSC1=CC=CC=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.6±55.0 °C(Predicted)
• pka: 3.25±0.17(Predicted)

Additional information on 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone

3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone: A Comprehensive Overview

The compound with CAS No 2034316-57-7, known as 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of propanone, featuring a piperidine ring substituted with a quinoline moiety and a phenylthio group, making it a versatile molecule for various research and industrial purposes.

Chemical Structure and Synthesis

The molecular structure of 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone is characterized by a central propanone unit (C=O) attached to a piperidine ring at the 1-position. The piperidine ring is further substituted at the 4-position with an 8-quinolinyl oxy group (-O-Quinoline), while the 3-position bears a phenylthio group (-S-Ph). This combination of functional groups imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological assays.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for pharmacological studies. Researchers have also explored green chemistry approaches to improve the efficiency and sustainability of its synthesis.

Applications in Drug Discovery

3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone has shown promise in drug discovery efforts, particularly in the development of kinase inhibitors and anti-inflammatory agents. The quinoline moiety is known for its ability to interact with protein kinases, while the phenylthio group enhances solubility and bioavailability. Recent studies have demonstrated that this compound exhibits selective inhibition against certain oncogenic kinases, making it a potential candidate for anticancer therapy.

In addition to its pharmacological applications, this compound has been investigated for its role in neuroprotective agents. The piperidine ring contributes to the molecule's ability to cross the blood-brain barrier, which is crucial for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent Research Findings

Recent research has focused on understanding the mechanistic insights into the biological activity of 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone. For instance, studies using X-ray crystallography have revealed key interactions between the molecule and its target proteins, providing valuable information for structure-based drug design.

Moreover, computational chemistry techniques such as molecular docking and dynamics simulations have been employed to predict the binding affinities of this compound with various therapeutic targets. These studies have highlighted its potential as a lead compound for developing novel therapeutics against infectious diseases caused by viruses like HIV and hepatitis C.

Environmental and Industrial Applications

Beyond its biomedical applications, 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone has found utility in environmental chemistry as a catalyst for organic transformations under mild conditions. Its ability to facilitate oxidation reactions makes it a valuable tool in green chemistry practices aimed at reducing waste and energy consumption.

In the industrial sector, this compound has been explored as an additive in polymer materials to enhance their thermal stability and mechanical properties. Its unique electronic structure allows it to act as a stabilizing agent in high-performance polymers used in aerospace and automotive industries.

Future Prospects

The continued exploration of 3-(Phenylthio)-1-[4-(8-quinolinyloxy)-1-piperidinyl]-1-propanone holds immense potential for advancing both academic research and industrial applications. Ongoing studies aim to optimize its pharmacokinetic properties for improved therapeutic efficacy while minimizing adverse effects.

As interdisciplinary research continues to bridge gaps between chemistry, biology, and materials science, this compound is expected to play an increasingly important role in developing innovative solutions across diverse fields.